Cas no 577696-07-2 (3-(4-Ethyl-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine)

3-(4-Ethyl-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine structure
577696-07-2 structure
Product Name:3-(4-Ethyl-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
CAS No:577696-07-2
MF:C17H18N4S
MW:310.416621685028
CID:3051261
PubChem ID:937382
Update Time:2025-04-21

3-(4-Ethyl-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Ethyl-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
    • 3-{4-ethyl-5-[(3-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}pyridine
    • 649-132-6
    • SCHEMBL15983537
    • STL341458
    • AKOS002190389
    • 577696-07-2
    • Inchi: 1S/C17H18N4S/c1-3-21-16(15-8-5-9-18-11-15)19-20-17(21)22-12-14-7-4-6-13(2)10-14/h4-11H,3,12H2,1-2H3
    • InChI Key: AZQZOVKXUOYNAZ-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=C(C)C=1)C1=NN=C(C2C=NC=CC=2)N1CC

Computed Properties

  • Exact Mass: 310.12521776Da
  • Monoisotopic Mass: 310.12521776Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 68.9Ų
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